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Compound of Interest

Compound Name: ZOMT-10

Cat. No.: B15620674

Document ID: ANP-ZQMT10-20251205 Version: 1.0 For Research Use Only (RUO). Not for
diagnostic or therapeutic use.

Introduction to ZQMT-10

ZQMT-10 is a novel, potent, and orally active antagonist of the Transient Receptor Potential
Ankyrin 1 (TRPAL) ion channel.[1][2] As a non-selective cation channel primarily expressed in
sensory neurons, TRPAL is a key detector of noxious stimuli, including cold temperatures and
various chemical irritants, making it a significant target in pain and inflammation research.[2]
ZQMT-10 is an oxindole derivative identified through high-throughput screening and has
demonstrated analgesic activity in preclinical models.[2] Its mechanism involves direct
antagonism of the TRPA1 channel, thereby inhibiting the influx of calcium that leads to
nociceptive signaling.

These notes provide best practices and standardized protocols for the handling, preparation,
and administration of ZQMT-10 in common preclinical research models.

Chemical and Physical Properties

A summary of the key properties of ZQMT-10 is presented below. Researchers should always
refer to the Certificate of Analysis (CofA) provided by the supplier for lot-specific details.
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Property Value Source

N-(4-fluorobenzyl)-2-oxo-2,3-
IUPAC Name dihydro-1H-indole-6- MedchemExpress
carboxamide

Synonyms ZQMT-10 [1][2]
CAS Number 1791309-86-8 [1]
Molecular Formula C16H13FN20:2 [1]
Molecular Weight 284.29 g/mol [1]
Binding Affinity (K9) 1.04 uM for TRPA1 [1]

Mechanism of Action: TRPA1 Antagonism

ZQMT-10 functions by blocking the TRPAL ion channel. In normal physiology (pathway on the
left), noxious stimuli such as irritants (e.g., AITC, cinnamaldehyde) or cold temperatures
activate the TRPAL channel on sensory neurons. This activation leads to an influx of Ca2*,
depolarization of the neuron, and the propagation of a pain signal to the central nervous
system. As an antagonist (pathway on the right), ZQMT-10 binds to the TRPAL channel,
preventing its opening in the presence of an agonist. This blockade inhibits the Caz* influx and
subsequent neuronal signaling, resulting in an analgesic effect.[2]
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Caption: ZQMT-10 mechanism of action on the TRPA1 signaling pathway.

Preparation and Handling of ZQMT-10

Proper preparation of ZQMT-10 is critical for experimental reproducibility.

Storage and Stability
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e Solid Form: Store ZQMT-10 as a solid at temperatures specified on the Certificate of
Analysis (typically -20°C for long-term storage). Protect from light and moisture.

» Stock Solutions: Prepare high-concentration stock solutions in an appropriate solvent (e.qg.,
DMSO). Aliquot into single-use volumes to avoid repeated freeze-thaw cycles. Store stock
solutions at -20°C or -80°C. Before use, warm the vial to room temperature and briefly
centrifuge to collect the contents at the bottom.

Recommended Solvents and Stock Preparation

Due to its chemical structure, ZQMT-10 is expected to be soluble in organic solvents like
Dimethyl Sulfoxide (DMSO) and less soluble in aqueous solutions.

Protocol for 10 mM Stock Solution in DMSO:

Weigh the required amount of ZQMT-10 solid (MW = 284.29 g/mol ). For 1 mL of 10 mM
stock, use 2.84 mg.

Add the appropriate volume of high-purity DMSO (e.g., 1 mL).

Vortex gently or sonicate in a water bath until the solid is completely dissolved.

Aliquot into sterile, light-protected tubes and store at -20°C.

Note: For cell-based assays, the final concentration of DMSO should be kept low (typically
<0.1%) to avoid solvent-induced artifacts. For in vivo studies, the stock solution must be further
diluted in a vehicle suitable for animal administration.

Parameter Recommendation

Primary Solvent DMSO

Stock Concentration 10-50 mM

Storage Temperature -20°C or -80°C

In Vitro Diluent Cell culture medium (e.g., DMEM, F-12)

e.g., 0.5% Methylcellulose (MC) in water, or
10% Solutol / 10% Ethanol / 80% Saline

In Vivo Vehicle
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Experimental Protocols

The following are generalized protocols based on the published activity of ZQMT-10 and
standard pharmacological methods.[2]

In Vitro: TRPA1 Calcium Influx Assay

This protocol describes how to measure the inhibitory effect of ZQMT-10 on TRPAL activation
in a cell line overexpressing the channel (e.g., HEK-293T-TRPAL).

Experimental Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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